1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide

• IUPAC Name: 1-hydroxy-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]naphthalene-2-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-25-16-8-4-6-13(17(16)22)11-20-21-19(24)15-10-9-12-5-2-3-7-14(12)18(15)23/h2-11,22-23H,1H3,(H,21,24)/b20-11+
• InChI Key: ACSQNSJFCWTYDK-RGVLZGJSSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide, also known as HMBN, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HMBN belongs to the class of hydrazones, which are organic compounds that contain a nitrogen-nitrogen double bond.

Mechanism of Action

The exact mechanism of action of 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting various enzymes and signaling pathways involved in disease progression. 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells by inducing apoptosis and cell cycle arrest. 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide has been shown to exhibit anti-microbial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide in lab experiments include its ease of synthesis, low toxicity, and broad spectrum of biological activities. However, the limitations include its poor solubility in water, which can limit its bioavailability and efficacy in vivo. Additionally, the lack of structural modifications of 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide can limit its specificity and selectivity towards a particular target.

Future Directions

There are several future directions for the research on 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide. One potential area of research is the development of 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide-based fluorescent probes for detecting metal ions in biological systems. Another area of research is the optimization of 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide's structure to improve its solubility and selectivity towards a particular target. Additionally, the in vivo efficacy and safety of 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide need to be further investigated to evaluate its potential use as a therapeutic agent.

Scientific Research Applications

1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 1-hydroxy-N'-(2-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.